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Compound of Interest

Compound Name: (-)-Dihydrocarveol

. Get Quote

Cat. No.: B1197605

(-)-Dihydrocarveol, a combustible liquid commonly used in fragrance and flavoring research,
requires careful handling and disposal to ensure laboratory safety and environmental
protection. This document provides essential procedural guidance for researchers, scientists,
and drug development professionals on the proper disposal of (-)-Dihydrocarveol, in addition
to key safety data and handling protocols.

Properties and Hazards of (-)-Dihydrocarveol

Understanding the physical and chemical properties of a substance is the first step toward safe
handling and disposal. Below is a summary of key quantitative data for (-)-Dihydrocarveol.

Property

Value

Molecular Formula

C10H180

Molecular Weight 154.25 g/mol [1]

Appearance Light yellow clear, liquid[2]
Density 0.926 g/mL at 20 °C[1][2]

Flash Point 90 °C (194 °F) - closed cup[1][2]

Storage Class

Combustible liquids[1]
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(-)-Dihydrocarveol is classified as a combustible liquid and may be harmful if swallowed, in
contact with skin, or inhaled.[3] It can cause skin and serious eye irritation.[3] The toxicological
properties have not been thoroughly investigated, and it is crucial to handle it with appropriate
safety precautions.[2][3]

Experimental Protocols for Safe Disposal

The recommended procedure for the disposal of (-)-Dihydrocarveol involves a multi-step
process that prioritizes safety and regulatory compliance. Adherence to these protocols is
critical to minimize risks to personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling (-)-Dihydrocarveol, ensure that
appropriate personal protective equipment is worn. This includes:

o Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
equivalents.[2]

o Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove
removal technique to avoid skin contact.[2]

o Body Protection: Wear impervious clothing to prevent skin exposure.[2]

o Respiratory Protection: In case of insufficient ventilation, use a suitable respirator with an
ABEK (EN14387) filter.

2. Waste Collection:

o Collect waste (-)-Dihydrocarveol in a suitable, closed container.[2] Containers that have
been opened must be carefully resealed and kept upright to prevent leakage.[2]

» Label the waste container clearly as "Hazardous Waste" and specify the contents, including
the concentration of (-)-Dihydrocarveol.

3. Accidental Spill Cleanup: In the event of a spill, follow these steps:
¢ Avoid breathing vapors, mist, or gas.[2]

» Remove all sources of ignition.[2]
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¢ Ventilate the area.

o Contain the spillage using an inert absorbent material such as sand, vermiculite, or
diatomite.[3]

o Collect the absorbed material using an electrically protected vacuum cleaner or by wet-
brushing and place it in a designated container for disposal.[2]

o Wash the spill site after material pickup is complete.[3]

4. Disposal Method: The primary and recommended method for the disposal of (-)-
Dihydrocarveol is through a licensed professional waste disposal service.[2][3] This ensures
that the waste is managed in compliance with all federal, state, and local environmental
regulations.[3]

An alternative method for disposal is incineration. This combustible material may be burned in
a chemical incinerator equipped with an afterburner and scrubber.[2] Surplus and non-
recyclable solutions should be offered to a licensed disposal company.[2]

Important Considerations:
e Do not let the product enter drains.[2]

» Store waste containers in a cool, dry, and well-ventilated place away from heat, flames, and
sparks.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (-)-
Dihydrocarveol.
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(-)-Dihydrocarveol Disposal Workflow
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Caption: Logical workflow for the safe disposal of (-)-Dihydrocarveol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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